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Compound of Interest

Compound Name: trans-4-Nitrocinnamoyl chloride

Cat. No.: B2647909

Safe Handling and Disposal of trans-4-
Nitrocinnamoyl chloride

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with trans-4-Nitrocinnamoyl
chloride. Adherence to these procedures is critical to ensure personal safety and minimize
environmental contamination. The primary hazard associated with this compound is its
corrosivity; it can cause severe skin burns and eye damage.[1][2]

Chemical and Physical Properties

A summary of the key quantitative data for trans-4-Nitrocinnamoyl chloride is presented
below.
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Property Value Reference
CAS Number 61921-33-3 [11[3]
Molecular Formula 02NCsH4CH=CHCOCI [3]
Molecular Weight 211.60 g/mol [3]
Appearance Powder

Melting Point 150-153 °C (lit.) [1]

Boiling Point 319.6 °C at 760 mmHg [1]

Personal Protective Equipment (PPE)

Due to the hazardous nature of trans-4-Nitrocinnamoyl chloride, the following personal
protective equipment is mandatory.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards.[1] A face shield should also be used for maximum

protection.

o Skin Protection: Use chemical-impermeable gloves that satisfy the specifications of EU
Directive 89/686/EEC and the EN 374 standard derived from it.[1] Wear fire/flame resistant
and impervious clothing to prevent skin contact.[1] All contaminated clothing must be
removed immediately and washed before reuse.[1][4]

» Respiratory Protection: All handling should be conducted in a well-ventilated area or a
chemical fume hood.[1][4] If ventilation is inadequate or exposure limits are exceeded, a full-
face respirator with type P3 (EN 143) cartridges is required.[1]

Operational Plan: Handling Procedures

A systematic approach to handling trans-4-Nitrocinnamoyl chloride is crucial for safety.

1. Preparation and Engineering Controls:
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e Work in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[1]

[4]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4]

* Remove all sources of ignition and use non-sparking tools to prevent fire.[1]

o Have appropriate spill containment materials and waste containers ready before starting
work.

2. Handling the Chemical:

» Avoid the formation of dust and aerosols during handling.[1][5]

e Do not breathe in dust, fumes, or vapors.[1][4]

e Prevent any contact with skin and eyes by using the mandatory PPE.[1]

e Weigh and transfer the chemical within the fume hood.

3. Post-Handling:

o Thoroughly wash hands, face, and any exposed skin after handling is complete.[4][6]
o Clean the work area and decontaminate any equipment used.

o Tightly close the container and store it in a locked, dry, cool, and well-ventilated place, away
from incompatible materials such as strong bases, alcohols, and oxidizing agents.[1][4]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate risks.
e Accidental Release/Spill:

o Evacuate personnel to a safe area, upwind of the spill if possible.[1]

o Wearing full PPE, contain the spill to prevent it from entering drains.[1]
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o Carefully sweep up the solid material, avoiding dust creation, and place it into a suitable,
closed container for disposal.[4][5]

o First Aid Measures:

o Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
emergency medical help.[1][4]

o Skin Contact: Immediately remove all contaminated clothing.[1][4] Rinse the affected skin
with plenty of water and soap.[1] Consult a doctor.[1]

o Eye Contact: Rinse cautiously and thoroughly with pure water for at least 15 minutes,
removing contact lenses if present and easy to do.[1][4] Immediately contact an
ophthalmologist or seek emergency medical attention.[1]

o Ingestion: Rinse the mouth with water.[1][5] Do NOT induce vomiting.[1][4] Never give
anything by mouth to an unconscious person and call a doctor or Poison Control Center
immediately.[1][4]

» Fire Fighting:
o Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing media.[1][5]
o Do not use water, as the material can react and liberate toxic gas.
o Firefighters must wear self-contained breathing apparatus and full protective gear.[1][5]
Disposal Plan
Proper disposal is essential to prevent environmental harm.

o Waste Disposal: All waste material containing trans-4-Nitrocinnamoyl chloride must be
treated as hazardous waste. It should be collected in suitable, closed containers.[5]

o Method: The material should be disposed of at a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[1]
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e Restrictions: Do not allow the chemical or its containers to contaminate water, soil, or sewer
systems.[1] Disposal must be carried out in accordance with all applicable federal, state, and

local regulations.[1][4]

Visual Workflow for Safe Handling

The following diagram illustrates the logical steps for safely handling trans-4-Nitrocinnamoyl

chloride.
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Safe Handling Workflow for trans-4-Nitrocinnamoyl chloride

Preparation

Verify Engineering Controls
(Fume Hood, Eyewash)

Y

Don Mandatory PPE
(Gloves, Goggles, Face Shield, Lab Coat)

A\
Prepare Spill Kit & Waste Container

Hanglin
A g

Transfer Chemical Inside Fume Hood

N
N
N
N,
\,
\

Avoid Dust Generation

/

Perform Experimental Work

Post-Hand)ihg

Decontaminate Work Area & Equipment

~_ \ Emergency Protocol
Y

: Emergency Occurs?
Properly Seal & Store Chemical (Spill, Exposure, Fire)

A/

Wash Hands & Exposed Skin Follow Spill Response

Administer First Aid Use Appropriate Fire Extinguisher

Disposal
v

Collect Waste in Labeled, Closed Container

Y

Dispose via Licensed Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of trans-4-Nitrocinnamoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2647909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

